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Compound of Interest

Compound Name: 2,4-Dimethoxytoluene

Cat. No.: B1295152 Get Quote

An In-depth Technical Guide to 2,4-
Dimethoxytoluene
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2,4-Dimethoxytoluene, a biochemical

compound with notable applications in various scientific fields. It details its fundamental

chemical properties, synthesis, and analytical methods, offering valuable information for

professionals in research and drug development.

Core Chemical Properties
2,4-Dimethoxytoluene is an organic compound that has been investigated for its insect

repellent properties. Its fundamental properties are summarized in the table below, providing a

foundational understanding of its chemical identity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1295152?utm_src=pdf-interest
https://www.benchchem.com/product/b1295152?utm_src=pdf-body
https://www.benchchem.com/product/b1295152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₉H₁₂O₂ [1][2]

Linear Formula CH₃C₆H₃(OCH₃)₂ [3]

Molecular Weight 152.19 g/mol [1][3]

CAS Number 38064-90-3 [2][3]

Appearance Liquid [3]

Density 1.036 g/mL at 25 °C [3]

Boiling Point 110-120 °C at 30 mmHg [3]

Refractive Index n20/D 1.524 [3]

Purity 99%

Structural Information
The structural characteristics of 2,4-Dimethoxytoluene are crucial for understanding its

chemical behavior and reactivity.

Identifier Value Source

IUPAC Name
1,3-dimethoxy-4-

methylbenzene
[1]

SMILES String COc1ccc(C)c(OC)c1 [3]

InChI Key
OSNMRWURXNWCGA-

UHFFFAOYSA-N
[2][3]

Experimental Protocols
Detailed experimental protocols are essential for the replication of scientific findings. While

specific, detailed experimental protocols for the synthesis of 2,4-Dimethoxytoluene are not

readily available in the provided search results, a general understanding of its synthesis can be
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inferred from its structure as a dimethyl ether of 4-methylresorcinol. A plausible synthetic route

would involve the methylation of 4-methylresorcinol.

General Synthesis Workflow:

The synthesis of 2,4-Dimethoxytoluene can be conceptualized through the following workflow,

starting from the precursor 4-methylresorcinol.

4-Methylresorcinol

Williamson Ether Synthesis

Methylating Agent
(e.g., Dimethyl sulfate)

Base
(e.g., NaOH)

Solvent
(e.g., Water, Dichloromethane)

Purification
(e.g., Distillation) 2,4-Dimethoxytoluene

Click to download full resolution via product page

A generalized workflow for the synthesis of 2,4-Dimethoxytoluene.

Analytical Methods:

The characterization of 2,4-Dimethoxytoluene can be performed using various analytical

techniques. Available data indicates the use of the following methods:

Gas Chromatography (GC): To assess the purity of the compound.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1295152?utm_src=pdf-body
https://www.benchchem.com/product/b1295152?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295152?utm_src=pdf-body
https://www.benchchem.com/product/b1295152?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H12O2/c1-7-4-5-8(10-2)6-9(7)11-3/h4-6H,1-3H3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (Electron Ionization): For structural elucidation and molecular weight

confirmation.[2]

Applications and Relevance in Drug Development
2,4-Dimethoxytoluene has been identified as a biochemical with studied insect repellent

activity. While direct applications in drug development are not extensively documented in the

provided results, its role as a key intermediate in the synthesis of more complex molecules

cannot be discounted. Aromatic compounds with methoxy and methyl substitutions are

common motifs in pharmacologically active molecules.

Logical Relationship in a Research Context:

The process of investigating a compound like 2,4-Dimethoxytoluene for potential applications

follows a logical progression from initial characterization to the assessment of its biological

activity.
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Logical flow from characterization to application of 2,4-Dimethoxytoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1295152?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/2-4-dimethoxytoluene-dic481331.html
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H12O2/c1-7-4-5-8(10-2)6-9(7)11-3/h4-6H,1-3H3
https://www.sigmaaldrich.com/US/en/product/aldrich/292559
https://www.benchchem.com/product/b1295152#molecular-weight-and-formula-of-2-4-dimethoxytoluene
https://www.benchchem.com/product/b1295152#molecular-weight-and-formula-of-2-4-dimethoxytoluene
https://www.benchchem.com/product/b1295152#molecular-weight-and-formula-of-2-4-dimethoxytoluene
https://www.benchchem.com/product/b1295152#molecular-weight-and-formula-of-2-4-dimethoxytoluene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295152?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

